Cas no 2229117-25-1 (1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229117-25-1
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 5853306
• PubChem ID: 165753409
• Update Time: 2025-07-19

1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 1-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1891848
• 2229117-25-1

• Inchi： 1S/C15H16F3NO4/c1-13(2,3)23-12(22)19-10-5-4-8(16)6-9(10)14(11(20)21)7-15(14,17)18/h4-6H,7H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： CMNBWXBESNLFML-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229117-25-1)

The compound 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229117-25-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclopropane core and a tert-butoxycarbonyl (Boc)-protected amine, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating physicochemical properties, such as lipophilicity and metabolic stability, which are critical in drug design.

In recent years, the demand for fluorinated compounds like 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to enhance drug potency and bioavailability, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound’s 5-fluorophenyl moiety and difluorocyclopropane group align with current trends in the development of kinase inhibitors and antiviral agents, addressing pressing health challenges such as cancer and infectious diseases.

The synthetic versatility of CAS No. 2229117-25-1 is another area of interest. Its Boc-protected amine allows for selective deprotection and further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid access to structurally varied compounds is essential. Additionally, the carboxylic acid group provides a handle for conjugation or salt formation, further expanding its utility in formulation studies.

From an environmental and regulatory perspective, 1-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid is designed to meet stringent safety standards. Its non-toxic profile and compatibility with green chemistry principles make it a sustainable choice for industrial applications. As the pharmaceutical industry shifts toward greener synthesis methods, compounds like this are gaining traction for their minimal ecological footprint.

In summary, CAS No. 2229117-25-1 represents a cutting-edge tool for researchers exploring fluorinated scaffolds in drug discovery. Its multifaceted applications, from medicinal chemistry to sustainable synthesis, position it as a compound of significant scientific and commercial value. As the field evolves, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutic strategies.